(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-chlorophenyl)propanoic acid

• IUPAC Name: (3R)-3-(3-chlorophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C24H20ClNO4/c25-16-7-5-6-15(12-16)22(13-23(27)28)26-24(29)30-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-22H,13-14H2,(H,26,29)(H,27,28)/t22-/m1/s1
• InChI Key: UTITXXQGMMKCQD-JOCHJYFZSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC(=O)O)C4=CC(=CC=C4)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@H](CC(=O)O)C4=CC(=CC=C4)Cl
• Molecular Formula: C24H20ClNO4
• Molecular Weight: 421.9 g/mol
• CAS RN: 511272-53-0

Description

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-chlorophenyl)propanoic acid is a useful research compound. Its molecular formula is C24H20ClNO4 and its molecular weight is 421.88. The purity is usually 95%.
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Scientific Research Applications

Crystal Structures of Salts

• The crystal structures of salts prepared from (R)-2-methoxy-2-(1-naphthyl)propanoic acid and (R)-1-arylethylamines, including variants similar to (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(3-chlorophenyl)propanoic acid, have been elucidated using X-ray crystallography. This research contributes to understanding the solid-state associations and conformations of these compounds (Ichikawa et al., 2017).

Synthesis of Protected Azatryptophan Analogs

• A class of differentially protected azatryptophan derivatives synthesized from related compounds demonstrates the role of unnatural amino acids in peptide-based drug discovery (Nimje et al., 2020).

Application in β-Amino Acids Synthesis

• The successful application of a specific protocol starting from commercially available compounds, leading to enantiomerically pure N-Fmoc-protected β-amino acids, is reported. This is significant in the synthesis of homo-α-amino acids (Ellmerer-Müller et al., 1998).

Preparation of Fmoc-β2-homoamino acids

• The preparation of new N-Fmoc-protected β2-homoamino acids, which are crucial for solid-phase syntheses of β-peptides, indicates the importance of this compound in peptide chemistry (Šebesta & Seebach, 2003).

Use in Integrin-Targeting Probes

• A water-soluble fluorene derivative, structurally similar to the compound , was used in integrin-targeting probes for bioimaging, showing its potential in biological and medical research (Morales et al., 2010).

Enantioselective Synthesis in Peptides

• The enantioselective synthesis of certain amino acids using methods that involve similar compounds suggests the significance of these compounds in developing specific, biologically active peptides (Paladino et al., 1993).

Self-Assembled Structures from Amino Acids

• Research on self-assembled structures formed by Fmoc modified amino acids, including those structurally related to the compound, highlights its potential in the field of nanotechnology and material science (Gour et al., 2021).